Cas no 887589-79-9 (BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE)

• Product Name: BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE
• CAS No: 887589-79-9
• MDL: MFCD07783804
• CID: 3031377
• Update Time: 2025-06-13

BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE

• MDL： MFCD07783804

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE

Research Briefing on BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE (CAS: 887589-79-9)

In recent years, the compound BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE (CAS: 887589-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-cancer drugs. The unique structural features of this compound, including the bromo-substituted quinoline core and the pyrrolidine moiety, contribute to its versatile reactivity and biological activity.

The primary objective of recent studies has been to explore the synthetic pathways and biological applications of BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE. Researchers have employed advanced techniques such as multi-step organic synthesis, NMR spectroscopy, and mass spectrometry to characterize the compound and its derivatives. Additionally, in vitro and in vivo assays have been conducted to evaluate its pharmacological properties, including its binding affinity to specific protein targets and its efficacy in inhibiting tumor cell proliferation.

One of the most notable findings from recent research is the compound's role as a precursor in the synthesis of potent kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. The bromo-substituted quinoline core of BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE provides a reactive site for further functionalization, enabling the creation of diverse kinase inhibitors with high selectivity and potency. Preliminary results suggest that derivatives of this compound exhibit strong inhibitory activity against specific kinases, making them promising candidates for further drug development.

Another area of interest is the compound's potential application in targeted cancer therapy. Recent studies have demonstrated that BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE can be modified to enhance its bioavailability and tumor-targeting capabilities. For instance, conjugation with nanoparticles or other drug delivery systems has been explored to improve its pharmacokinetic profile and reduce off-target effects. These advancements highlight the compound's versatility and its potential to address unmet medical needs in oncology.

In conclusion, BUTYL 6-BROMO-4-(PYRROLIDIN-1-YL)QUINOLINE-2-CARBOXYLATE (CAS: 887589-79-9) represents a valuable scaffold in medicinal chemistry, with broad applications in drug discovery and development. Ongoing research continues to uncover new synthetic routes and biological activities, paving the way for the creation of next-generation therapeutics. Future studies should focus on optimizing the compound's properties and evaluating its safety and efficacy in clinical settings.